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Compound of Interest

Compound Name: Peg(2000)-C-dmg

Cat. No.: B15573933

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory practices is paramount. This guide provides immediate, essential safety and
logistical information for handling 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-
2000, commonly known as PEG(2000)-C-DMG. Adherence to these protocols is critical for
minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE)

When handling PEG(2000)-C-DMG, the use of appropriate personal protective equipment is
mandatory to prevent skin contact, eye contact, and inhalation.[1][2] The toxicological
properties of this compound are not fully known, and it should be handled with care as a
potentially hazardous material.[2]
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PPE Category Item Specification

Must be worn as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166 to protect

from dust and splashes.[3]

Eye Protection Safety Goggles or Glasses

The glove material must be
impermeable and resistant to
] ] ] the product. Due to a lack of
Hand Protection Chemical-Resistant Gloves - )
specific testing data, select
gloves based on general

chemical resistance.

Wear appropriate protective
] ] ] clothing, such as a lab coat or
Body Protection Protective Clothing )
coveralls, to prevent skin

exposure.

While not always required
under normal use with
adequate ventilation, a
) ) ) o ) NIOSH-approved respirator

Respiratory Protection Air-Purifying Respirator ]
should be used if dust or
aerosols are generated. Use in
a well-ventilated area is

crucial.

Standard Operating Procedure for PEG(2000)-C-
DMG

The following workflow outlines the necessary steps for safely handling PEG(2000)-C-DMG
from receipt to disposal.
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\

Preparation

Designate Handling Area
Ensure good ventilation and access to an eyewash station and safety shower.

Gather Required PPE
(Safety goggles, chemical-resistant gloves, lab coat).

Review Safety Data Sheet (SDS)
Familiarize with hazards and emergency procedures.

Proceed to Handling

Hanglling
Y

Weighing
Handle as a solid. Avoid creating dust. Use a chemical fume hood if possible.

'

Dissolution
Dissolve in an appropriate solvent (e.g., ethanol, DMSO, DMF) purged with an inert gas.

N J

IAfter Experiment

Post—Handlilw & Disposal
Decontaminate Work Area
Clean surfaces and equipment thoroughly after use.

'

Dispose of Waste
Dispose of unused material and contaminated supplies according to institutional and local regulations.

:

Remove PPE
Remove gloves and other PPE, and wash hands thoroughly with soap and water.

- J

Click to download full resolution via product page

Caption: Standard operating procedure for handling PEG(2000)-C-DMG.
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Procedural Steps and Safety Protocols

1. Preparation and Precautionary Measures

o Ventilation: Always handle PEG(2000)-C-DMG in a well-ventilated area. For procedures that
may generate dust or aerosols, use a chemical fume hood.

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible.

e Review Documentation: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS).

2. Handling the Compound

e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,
as well as inhalation of the solid powder.

» Weighing: When weighing the solid material, minimize the creation of dust.

 Dissolving: PEG(2000)-C-DMG is a crystalline solid that can be dissolved in organic solvents
such as ethanol, dimethyl formamide (DMF), and DMSO. When preparing solutions, it is
recommended to purge the solvent with an inert gas.

3. First Aid Measures

« If Inhaled: Move the individual to fresh air. If breathing becomes difficult, seek medical
attention.

e On Skin: Wash the affected area thoroughly with plenty of soap and water.

e In Eyes: Rinse the eyes for several minutes with running water. If irritation persists, consult a
physician.

o If Swallowed: Rinse the mouth with water and seek medical advice. Do NOT induce
vomiting.

4. Storage and Disposal
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o Storage: Store PEG(2000)-C-DMG at -20°C in a tightly sealed container.

o Disposal: Dispose of waste materials in accordance with all applicable federal, state, and
local environmental regulations. Smaller quantities may potentially be disposed of with
household waste, but always confirm with your institution's guidelines. Contaminated
packaging should also be disposed of according to official regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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